Cas no 51081-39-1 (Pyridinium, 2-methyl-1-(phenylmethyl)-, thiocyanate)

• Product Name: Pyridinium, 2-methyl-1-(phenylmethyl)-, thiocyanate
• CAS No: 51081-39-1
• MF: C₁₄H₁₄N₂S
• MW: 242.339361667633
• CID: 363319
• PubChem ID: 71366315
• Update Time: 2025-04-19

Pyridinium, 2-methyl-1-(phenylmethyl)-, thiocyanate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 2-methyl-1-(phenylmethyl)-, thiocyanate
• 1-benzyl-2-methylpyridin-1-ium,thiocyanate
• 51081-39-1
• 1-Benzyl-2-methylpyridin-1-ium thiocyanate
• DTXSID30789679

• Inchi： 1S/C13H14N.CHNS/c1-12-7-5-6-10-14(12)11-13-8-3-2-4-9-13;2-1-3/h2-10H,11H2,1H3;3H/q+1;/p-1
• InChI Key： ZIGDHGVVJPSUQD-UHFFFAOYSA-M
• SMILES： [S-]C#N.[N+]1(C=CC=CC=1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.08792
• Monoisotopic Mass: 242.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 27.67